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Compound of Interest

Compound Name: Potassium hydrogen tartrate

Cat. No.: B148006 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of potassium
hydrogen tartrate (KHT), a compound of significant interest in the pharmaceutical and food

industries, within ethanol-water mixtures. This document offers quantitative solubility data,

detailed experimental protocols for solubility determination, and a visual representation of the

experimental workflow.

Introduction
Potassium hydrogen tartrate (KHC₄H₄O₆), also known as potassium bitartrate or cream of

tartar, is a sparingly soluble salt.[1] Its solubility is a critical parameter in various applications,

including drug formulation, where it can be used as an excipient, and in the wine industry,

where its precipitation is a key factor in wine stability.[2][3] The solubility of KHT is significantly

influenced by the composition of the solvent system, particularly in ethanol-water mixtures,

which are common in both pharmaceutical preparations and alcoholic beverages.

Understanding the solubility profile of KHT in these mixtures is essential for process

optimization, quality control, and ensuring product stability. This guide synthesizes available

data and methodologies to provide a practical resource for professionals working with this

compound.

Quantitative Solubility Data
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The solubility of potassium hydrogen tartrate decreases with increasing ethanol

concentration and decreasing temperature. The following table summarizes the solubility of

KHT in various ethanol-water mixtures at different temperatures, based on data from Berg and

Keefer (1958).
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Temperature (°C)
Ethanol Concentration (%
v/v)

Solubility (g/L)

0 0 2.25

10 1.26

12 1.11

14 0.98

20 0.68

5 0 2.66

10 1.58

12 1.40

14 1.24

20 0.86

10 0 3.42

10 2.02

12 1.79

14 1.58

20 1.10

15 0 4.31

10 2.55

12 2.26

14 2.00

20 1.39

20 0 5.39

10 3.19

12 2.82
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14 2.50

20 1.74

25 0 6.65

10 3.94

12 3.48

14 3.08

20 2.14

30 0 8.14

10 4.82

12 4.26

14 3.77

20 2.62

Data sourced from Berg and Keefer (1958) as cited in a report by the Australian Wine

Research Institute.

Experimental Protocols for Solubility Determination
The solubility of potassium hydrogen tartrate can be determined using several methods. The

most common are the isothermal shake-flask method followed by titration, and the polythermal

method.

Isothermal Shake-Flask Method
This method involves creating a saturated solution of KHT at a constant temperature and then

determining the concentration of the dissolved salt.

Materials:

Potassium hydrogen tartrate (KHT), analytical grade
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Ethanol, absolute

Deionized water

Standardized sodium hydroxide (NaOH) solution (approx. 0.05 M)

Phenolphthalein indicator

Thermostatic water bath or incubator

Erlenmeyer flasks with stoppers

Magnetic stirrer and stir bars

Filtration apparatus (funnel, filter paper)

Volumetric flasks, pipettes, and burette

Procedure:

Preparation of Ethanol-Water Mixtures: Prepare a series of ethanol-water mixtures with the

desired volume/volume percentages (e.g., 10%, 20%, 30% ethanol).

Preparation of Saturated Solution:

Add an excess amount of KHT to an Erlenmeyer flask containing a known volume of the

ethanol-water mixture. The presence of undissolved solid is necessary to ensure

saturation.

Seal the flask to prevent solvent evaporation.

Place the flask in a thermostatic water bath set to the desired temperature and stir the

suspension vigorously using a magnetic stirrer for a prolonged period (e.g., 24-48 hours)

to ensure equilibrium is reached.

Sample Filtration:

Once equilibrium is achieved, stop the stirring and allow the undissolved solid to settle.
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Carefully filter the supernatant through a dry filter paper to separate the saturated solution

from the excess solid KHT. It is crucial to perform the filtration at the same temperature as

the equilibration to avoid changes in solubility.

Titration:

Accurately pipette a known volume of the clear, saturated filtrate into a clean Erlenmeyer

flask.

Add a few drops of phenolphthalein indicator.

Titrate the solution with a standardized NaOH solution until a faint, persistent pink color is

observed.

Record the volume of NaOH used.

Calculation of Solubility:

The concentration of the hydrogen tartrate ion (HT⁻) in the saturated solution can be

calculated from the titration data using the stoichiometry of the reaction: HT⁻(aq) +

OH⁻(aq) → T²⁻(aq) + H₂O(l)

The molar solubility of KHT is equal to the concentration of the hydrogen tartrate ion.

Convert the molar solubility to grams per liter (g/L) to express the solubility in the desired

units.

Polythermal Method
The polythermal method involves determining the temperature at which a solution of known

composition becomes saturated. This method is particularly useful for generating solubility data

over a range of temperatures.

Principle: A suspension of the solute in the solvent with a known composition is heated at a

controlled rate until all the solid dissolves. The temperature at which the last crystal disappears

is considered the saturation temperature for that specific concentration.

General Procedure:
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Sample Preparation: Prepare a series of samples with known concentrations of KHT in the

desired ethanol-water mixture in sealed containers.

Heating and Observation:

Heat the samples at a slow, controlled rate while stirring.

Visually or instrumentally (e.g., using a turbidity sensor) monitor the disappearance of the

solid phase.

Determination of Saturation Temperature: The temperature at which the solution becomes

clear (i.e., the last crystal dissolves) is recorded as the solubility temperature for that

concentration.

Data Analysis: By repeating this process for different concentrations, a solubility curve as a

function of temperature can be constructed.

Experimental Workflow and Logical Relationships
The following diagrams illustrate the key experimental workflows.
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Caption: Isothermal solubility determination workflow.
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Caption: Factors influencing KHT solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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